Cas no 208772-78-5 (2-Methoxy-1H-benzo[d]imidazol-4-amine)
2-Methoxy-1H-benzo[d]imidazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-7-amine, 2-methoxy-
- 7-Amino-2-methoxy-1H-benzimidazole
- 2-methoxy-1H-benzo[d]imidazol-4-amine
- 2-Methoxy-1H-benzo[d]imidazol-4-amine
-
- Inchi: 1S/C8H9N3O/c1-12-8-10-6-4-2-3-5(9)7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
- InChI Key: ZSBXJMJVBHMSKC-UHFFFAOYSA-N
- SMILES: O(C)C1=NC2C(=CC=CC=2N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Topological Polar Surface Area: 63.9
2-Methoxy-1H-benzo[d]imidazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061001130-1g |
7-Amino-2-methoxy-1H-benzimidazole |
208772-78-5 | 98% | 1g |
$873.24 | 2023-09-02 | |
| Alichem | A061001130-5g |
7-Amino-2-methoxy-1H-benzimidazole |
208772-78-5 | 98% | 5g |
$2185.97 | 2023-09-02 | |
| Alichem | A061001130-10g |
7-Amino-2-methoxy-1H-benzimidazole |
208772-78-5 | 98% | 10g |
$2643.32 | 2023-09-02 |
2-Methoxy-1H-benzo[d]imidazol-4-amine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-Methoxy-1H-benzo[d]imidazol-4-amine
Recent Advances in the Study of 2-Methoxy-1H-benzo[d]imidazol-4-amine (CAS: 208772-78-5)
2-Methoxy-1H-benzo[d]imidazol-4-amine (CAS: 208772-78-5) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.
A recent study published in the Journal of Medicinal Chemistry investigated the structural optimization of 2-Methoxy-1H-benzo[d]imidazol-4-amine to enhance its inhibitory activity against specific kinase targets. The researchers employed a combination of computational modeling and synthetic chemistry to design derivatives with improved binding affinity and selectivity. The results demonstrated that modifications at the 2-methoxy position could significantly influence the compound's interaction with the ATP-binding site of kinases, suggesting its potential as a scaffold for targeted cancer therapies.
In another study, the antimicrobial properties of 2-Methoxy-1H-benzo[d]imidazol-4-amine were evaluated against a panel of drug-resistant bacterial strains. The compound exhibited moderate activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. Further mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, making it a promising candidate for the development of new antibiotics. These findings were published in the journal Bioorganic & Medicinal Chemistry Letters.
The synthetic accessibility of 2-Methoxy-1H-benzo[d]imidazol-4-amine has also been a focus of recent research. A team of chemists developed a novel one-pot synthesis method using readily available starting materials, achieving a high yield (85%) and excellent purity (>98%). This method, detailed in the journal Organic Process Research & Development, offers a scalable and cost-effective route for large-scale production, which is critical for further pharmacological evaluation and potential commercialization.
Despite these advancements, challenges remain in the clinical translation of 2-Methoxy-1H-benzo[d]imidazol-4-amine-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and promising biological activities make it a valuable tool for drug discovery and a subject of ongoing research in the chemical biology and pharmaceutical sciences.
208772-78-5 (2-Methoxy-1H-benzo[d]imidazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)